Cas no 2228586-31-8 (1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228586-31-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5903687
• PubChem ID: 165647070
• Update Time: 2025-06-10

1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228586-31-8
• EN300-1747825
• 1-[5-(methoxymethyl)furan-2-yl]-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C12H16O4/c1-11(2)7-12(11,10(13)14)9-5-4-8(16-9)6-15-3/h4-5H,6-7H2,1-3H3,(H,13,14)
• InChI Key： QTCAXTAVFPVKGG-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.7Ų

Additional information on 1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228586-31-8)

1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2228586-31-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of a furan ring and a cyclopropane moiety, which are both known for their unique electronic and steric properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The furan ring in 1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid contributes to its potential biological activity by providing a platform for hydrogen bonding interactions and facilitating binding to biological targets. Additionally, the dimethylcyclopropane substituent introduces rigidity to the molecule, which can enhance its binding affinity and selectivity. These structural elements are particularly relevant in the design of novel therapeutic agents, where precise molecular interactions are crucial for efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of 1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid with greater accuracy. Studies have shown that the presence of the furan ring can influence metabolic pathways, potentially leading to improved bioavailability and reduced toxicity. Furthermore, the methoxymethyl group attached to the furan ring may serve as a protective group during synthesis, allowing for selective functionalization at other sites on the molecule.

In the context of drug development, 1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, its structural motif is reminiscent of several bioactive natural products that have demonstrated therapeutic effects in various diseases. The cyclopropane ring, in particular, is known to enhance lipophilicity, which can be advantageous for crossing biological membranes. This property makes it an attractive scaffold for designing small-molecule drugs that require efficient cellular uptake.

One of the most compelling aspects of 1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropane-1-carboxylic acid is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules through various functionalization strategies. For example, the carboxylic acid group can be esterified or amidated to introduce different solubility profiles or target specific biological pathways. Additionally, the furan ring can undergo nucleophilic substitution reactions, allowing for the introduction of diverse substituents that may enhance pharmacological activity.

Current research in this area is focused on exploring the biological activity of derivatives of 1-(5-(methoxymethyl)furan)-2-yi; 2， 2-dimethyleyclopropa-ne - 1 - carboxylic acid (CAS No . 2228586 - 31 - 8) . Preliminary studies have suggested that certain modifications to this core structure can lead to compounds with improved potency and selectivity against specific disease targets. These findings are particularly exciting because they highlight the potential of this scaffold for developing novel therapeutics.

The synthesis of 1-(5-(methoxymethyl)furan)-2-yi; 2， 2-dimethyleyclopropa-ne - 1 - carboxylic acid (CAS No . 2228586 - 31 - 8) has been optimized using modern synthetic techniques to ensure high yield and purity. Advances in catalytic methods have allowed for more efficient transformations, reducing the need for harsh reagents and minimizing waste generation. These green chemistry approaches are increasingly important in pharmaceutical research as they align with sustainability goals while maintaining or improving reaction efficiency.

From a medicinal chemistry perspective, 1-(5-(methoxymethyl)furan)-2-yi; 2， 2-dimethyleyclopropa-ne - 1 - carboxylic acid (CAS No . 2228586 - 31 - 8) represents an excellent example of how structural diversity can lead to novel bioactivity. The combination of a furan ring and a dimethylcyclopropane moiety creates a unique chemical entity with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in drug discovery.

In conclusion,(cas no2228586–31–8) is a structurally interesting compound with significant potential in pharmaceutical research。 Its unique combination of functional groups makes it a versatile scaffold for developing new drugs。 With ongoing advancements in synthetic chemistry and computational biology,(cas no2228586–31–8) derivatives are likely to contribute significantly to future therapeutic innovations。